Cas no 94533-96-7 (2,2'-(1,4-Phenylene)bis(benzo[d]oxazol-6-amine))

• Product Name: 2,2'-(1,4-Phenylene)bis(benzo[d]oxazol-6-amine)
• CAS No: 94533-96-7
• MF: C₂₀H₁₄N₄O₂
• MW: 342.35076379776
• CID: 796845
• PubChem ID: 13797140
• Update Time: 2025-04-19

2,2'-(1,4-Phenylene)bis(benzo[d]oxazol-6-amine) Chemical and Physical Properties

Names and Identifiers

• 2,2'-(1,4-Phenylene)bis(benzo[d]oxazol-6-amine)
• 6-Benzoxazolamine,2,2'-(1,4-phenylene)bis-
• 94533-96-7
• 2-[4-(6-AMINO-1,3-BENZOXAZOL-2-YL)PHENYL]-1,3-BENZOXAZOL-6-AMINE
• SCHEMBL2491134

• Inchi： 1S/C20H14N4O2/c21-13-5-7-15-17(9-13)25-19(23-15)11-1-2-12(4-3-11)20-24-16-8-6-14(22)10-18(16)26-20/h1-10H,21-22H2
• InChI Key： SFZGLHDSSSDCHH-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2N=C1C1C=CC(=CC=1)C1=NC2C=CC(=CC=2O1)N)N

Computed Properties

• Exact Mass: 342.11167570g/mol
• Monoisotopic Mass: 342.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų